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A comprehensive validation of Thallium-206 (Tl-206) decay data has been conducted,

comparing evaluated nuclear data from leading international databases. This guide provides

researchers, scientists, and drug development professionals with a consolidated and objective

overview of the key decay properties of this radionuclide, supported by a summary of

experimental methodologies for its characterization.

Thallium-206 is a short-lived beta-emitting isotope, decaying to the stable Lead-206. Accurate

and consistent decay data is paramount for applications in nuclear medicine, physics, and

dosimetry. This comparison leverages data from the Evaluated Nuclear Structure Data File

(ENSDF), a cooperative effort involving the National Nuclear Data Center (NNDC) at

Brookhaven National Laboratory, the International Atomic Energy Agency (IAEA), and other

international data centers.

Comparative Decay Data of Thallium-206
The following table summarizes the key decay parameters for Thallium-206 as retrieved from

various nuclear databases. The data exhibits a high degree of consistency across different

evaluations.
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Parameter Evaluated Value Database/Reference

Half-life 4.202 (11) minutes IAEA Nuclear Data Services[1]

4.199 minutes
Korea Atomic Energy

Research Institute (KAERI)[2]

4.202 minutes
Periodic Table (Wolfram

Research)[3][4]

Decay Mode 100% β⁻
IAEA/INIS[5], Periodic Table

(Wolfram Research)[3]

Q-value (β⁻ decay) 1532.4 (6.0) keV IAEA Nuclear Data Services[1]

1533.536 (0.657) keV
Korea Atomic Energy

Research Institute (KAERI)[2]

Daughter Nuclide ²⁰⁶Pb
IAEA/INIS[5], Periodic Table

(Wolfram Research)[3]

Spin and Parity 0⁻

IAEA Nuclear Data Services[1],

Periodic Table (Wolfram

Research)[4]

Thallium-206 Decay Scheme
The decay of Thallium-206 is characterized by a primary beta transition to the ground state of

Lead-206. Minor, low-probability beta transitions to excited states of Lead-206 also occur.
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²⁰⁶Tl (0⁻)
Half-life = 4.202 min

²⁰⁶Pb (0⁺)
Stable

β⁻ (99.885%)
Q = 1532.4 keV

²⁰⁶Pb (2⁺)
803.1 keV

β⁻ (0.0051%)
Q = 729.3 keV

γ (803.1 keV)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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